Cas no 2229401-11-8 (1-1-(3-methyloxetan-3-yl)cyclopropylethan-1-ol)

1-1-(3-Methyloxetan-3-yl)cyclopropylethan-1-ol is a versatile chiral building block with a unique structural framework combining cyclopropyl and oxetane moieties. Its rigid, sterically constrained architecture enhances selectivity in asymmetric synthesis, making it valuable for pharmaceutical and agrochemical applications. The presence of both hydroxyl and oxetane functional groups allows for further derivatization, enabling the introduction of diverse pharmacophores. The compound exhibits improved metabolic stability due to the oxetane ring, which can enhance the pharmacokinetic properties of derived molecules. Its synthetic utility is further underscored by its compatibility with a range of reaction conditions, facilitating efficient incorporation into complex molecular scaffolds.
1-1-(3-methyloxetan-3-yl)cyclopropylethan-1-ol structure
2229401-11-8 structure
Product Name:1-1-(3-methyloxetan-3-yl)cyclopropylethan-1-ol
CAS No:2229401-11-8
MF:C9H16O2
MW:156.222143173218
CID:6052674
PubChem ID:165657521
Update Time:2025-06-08

1-1-(3-methyloxetan-3-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-1-(3-methyloxetan-3-yl)cyclopropylethan-1-ol
    • EN300-1818718
    • 1-[1-(3-methyloxetan-3-yl)cyclopropyl]ethan-1-ol
    • 2229401-11-8
    • Inchi: 1S/C9H16O2/c1-7(10)9(3-4-9)8(2)5-11-6-8/h7,10H,3-6H2,1-2H3
    • InChI Key: UXXNOEFNNSZBHC-UHFFFAOYSA-N
    • SMILES: O1CC(C)(C1)C1(C(C)O)CC1

Computed Properties

  • Exact Mass: 156.115029749g/mol
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 29.5Ų

1-1-(3-methyloxetan-3-yl)cyclopropylethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1818718-0.05g
1-[1-(3-methyloxetan-3-yl)cyclopropyl]ethan-1-ol
2229401-11-8
0.05g
$959.0 2023-09-19
Enamine
EN300-1818718-0.1g
1-[1-(3-methyloxetan-3-yl)cyclopropyl]ethan-1-ol
2229401-11-8
0.1g
$1005.0 2023-09-19
Enamine
EN300-1818718-0.25g
1-[1-(3-methyloxetan-3-yl)cyclopropyl]ethan-1-ol
2229401-11-8
0.25g
$1051.0 2023-09-19
Enamine
EN300-1818718-0.5g
1-[1-(3-methyloxetan-3-yl)cyclopropyl]ethan-1-ol
2229401-11-8
0.5g
$1097.0 2023-09-19
Enamine
EN300-1818718-1.0g
1-[1-(3-methyloxetan-3-yl)cyclopropyl]ethan-1-ol
2229401-11-8
1g
$1142.0 2023-06-02
Enamine
EN300-1818718-2.5g
1-[1-(3-methyloxetan-3-yl)cyclopropyl]ethan-1-ol
2229401-11-8
2.5g
$2240.0 2023-09-19
Enamine
EN300-1818718-5.0g
1-[1-(3-methyloxetan-3-yl)cyclopropyl]ethan-1-ol
2229401-11-8
5g
$3313.0 2023-06-02
Enamine
EN300-1818718-10.0g
1-[1-(3-methyloxetan-3-yl)cyclopropyl]ethan-1-ol
2229401-11-8
10g
$4914.0 2023-06-02
Enamine
EN300-1818718-1g
1-[1-(3-methyloxetan-3-yl)cyclopropyl]ethan-1-ol
2229401-11-8
1g
$1142.0 2023-09-19
Enamine
EN300-1818718-5g
1-[1-(3-methyloxetan-3-yl)cyclopropyl]ethan-1-ol
2229401-11-8
5g
$3313.0 2023-09-19

1-1-(3-methyloxetan-3-yl)cyclopropylethan-1-ol Related Literature

Additional information on 1-1-(3-methyloxetan-3-yl)cyclopropylethan-1-ol

Introduction to 1-1-(3-methyloxetan-3-yl)cyclopropylethan-1-ol (CAS No. 2229401-11-8)

1-1-(3-methyloxetan-3-yl)cyclopropylethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229401-11-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclopropyl ring and an oxetane moiety. The presence of these functional groups imparts distinct chemical properties that make it a promising candidate for various applications, particularly in the development of novel pharmaceutical agents.

The cyclopropyl group is known for its strained three-membered ring structure, which can influence the reactivity and binding affinity of the molecule. In contrast, the oxetane unit introduces a highly reactive and flexible cyclic ether, making it susceptible to ring-opening reactions under specific conditions. These structural attributes have been exploited in medicinal chemistry to design molecules with enhanced bioavailability and targeted biological activity. The compound’s synthesis involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 1-1-(3-methyloxetan-3-yl)cyclopropylethan-1-ol with remarkable accuracy. Molecular modeling studies suggest that this compound may exhibit potent interactions with biological targets, making it a valuable scaffold for drug discovery. For instance, its ability to mimic natural substrates or modulate enzyme activity has been explored in the context of developing treatments for neurological disorders and inflammatory conditions.

The 3-methyloxetan-3-yl substituent plays a crucial role in determining the overall conformational flexibility of the molecule. This feature is particularly advantageous in drug design, as it allows for optimal binding to protein targets while minimizing off-target effects. Additionally, the compound’s solubility profile has been optimized through structural modifications, ensuring better absorption and distribution within biological systems. These characteristics have positioned 1-1-(3-methyloxetan-3-yl)cyclopropylethan-1-ol as a candidate for further investigation in preclinical studies.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. Researchers have observed significant inhibitory effects on key enzymes implicated in disease pathways, suggesting its potential as an antineoplastic or anti-inflammatory agent. The oxetane ring’s reactivity has been harnessed to develop prodrug formulations, where it can be selectively activated within target tissues to release active metabolites. Such strategies enhance therapeutic efficacy while reducing systemic toxicity.

The synthesis of 1-1-(3-methyloxetan-3-yl)cyclopropylethan-1-ol involves multi-step organic reactions that showcase the synergy between traditional synthetic techniques and modern catalytic methods. Transition metal-catalyzed reactions have been particularly useful in constructing the cyclopropyl and oxetane moieties efficiently. These methodologies not only improve yield but also reduce environmental impact by minimizing waste generation. The scalability of these synthetic routes is essential for transitioning from laboratory-scale production to industrial manufacturing.

The chemical stability of this compound under various conditions has been thoroughly evaluated to ensure its suitability for storage and transportation. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its molecular structure and purity. These analytical methods are critical in pharmaceutical research, where impurities can significantly affect drug safety and efficacy.

Future research directions for 1-1-(3-methyloxetan-3-yl)cyclopropylethan-1-ol include exploring its potential in combination therapies with other bioactive molecules. The synergistic effects observed in preclinical models could lead to more effective treatment regimens for complex diseases. Additionally, green chemistry principles are being integrated into its synthesis to develop more sustainable production processes. This approach aligns with global efforts to promote environmentally responsible pharmaceutical development.

The regulatory landscape surrounding novel compounds like 2229401-11-8 is evolving rapidly, with increasing emphasis on safety and efficacy data before clinical translation. Regulatory agencies now require comprehensive characterization of chemical entities through advanced analytical techniques before they can be approved for human use. This stringent framework ensures that only well-studied compounds enter the market, safeguarding patient health.

In conclusion, 1-1-(3-methyloxetan-3-yl)cyclopropylethan-1-ol represents a fascinating example of how structural innovation can drive advancements in medicinal chemistry. Its unique combination of chemical features makes it a versatile tool for drug discovery, with potential applications spanning multiple therapeutic areas. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to the field of chemical biology.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.